N-(1-cyanocyclohexyl)-2-[4-methyl-4-(4-nitrophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[4-methyl-4-(4-nitrophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C19H21N5O5/c1-18(13-5-7-14(8-6-13)24(28)29)16(26)23(17(27)22-18)11-15(25)21-19(12-20)9-3-2-4-10-19/h5-8H,2-4,9-11H2,1H3,(H,21,25)(H,22,27)
• InChI Key: WKOYAJJIHANLEH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(=O)NC2(CCCCC2)C#N)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H21N5O5
• Molecular Weight: 399.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The nitrophenyl group is likely to contribute to the compound’s aromaticity, while the imidazolidinone group could introduce additional ring strain.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the nitro group is electron-withdrawing and could make the phenyl ring more susceptible to electrophilic aromatic substitution. The imidazolidinone group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of a nitro group could increase the compound’s polarity and influence its solubility in different solvents.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system), it’s challenging to predict the mechanism of action. If this compound is intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and reactivity. If this compound shows promising biological activity, it could be further optimized and potentially developed into a drug.